BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Nitrophenethyl
Alcohol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B7800951

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Nitrophenethyl alcohol, a key chemical
intermediate. It covers its fundamental chemical identity, physicochemical properties, synthesis,
applications in research and development, and essential safety protocols. The information is
curated to support professionals in laboratory and drug development settings.

Chemical Identity and Structure

2-Nitrophenethyl alcohol is an aromatic compound characterized by a phenethyl backbone
substituted with a nitro group at the ortho position of the benzene ring.[1] This substitution
pattern significantly influences its chemical reactivity and physical properties.

IUPAC Name: 2-(2-nitrophenyl)ethanol[2][3]

CAS Number: 15121-84-3[1][2][4][5][6][7]

Molecular Formula: CsHoNOs[1][2][5][7]

Molecular Weight: 167.16 g/mol [1][2][6][7]

Synonyms: o-Nitrophenethyl alcohol, 2-(o-Nitrophenyl)ethanol, Benzeneethanol, 2-nitro-[2][3]
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Caption: Chemical structure of 2-(2-nitrophenyl)ethanol.

Physicochemical Properties

The physical and chemical characteristics of 2-Nitrophenethyl alcohol are summarized below.
These properties are crucial for its handling, storage, and application in various experimental
setups.
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Property Value Source(s)
Brown or dark brown liquid;

Appearance [1]2]4]
may appear as needles.

Melting Point 2°C [4][5116]

Boiling Point 267 °C [41[5][6]

Density 1.19 g/mL at 25 °C [4115116]

Refractive Index (n20/D)

1.5637

[415](6]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Solubility Insoluble in water. [2][4]
Stable under normal

Stability conditions. Incompatible with [1][4]

strong oxidizing agents.

Synthesis Protocol

A common synthetic route to 2-(2-nitrophenyl)ethanol involves the reduction of an appropriate

precursor, such as ethyl (E)-3-(2-nitrophenyl)acrylate.[4] The following protocol is an example

of such a synthesis.

Objective: To synthesize 2-(2-nitrophenyl)ethanol (8a) from ethyl (E)-3-(2-nitrophenyl)acrylate

(9).

Materials:

95% Ethanol

CoCl2-6H20

Diisopropylamine

Ethyl (E)-3-(2-nitrophenyl)acrylate (9)

Sodium borohydride (NaBHa4)
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Water

Ethyl acetate

Silica gel for column chromatography

Petroleum ether
Experimental Procedure:

e To a stirred solution of ethyl (E)-3-(2-nitrophenyl)acrylate (7.0 g, 31.7 mmol) in 95% ethanol
(100 mL), add CoCl2z-6H20 (377 mg, 5 mol%) and diisopropylamine (320 mg, 10 mol%) at 25
°C.[4]

e Slowly add NaBHa4 (4.8 g, 126.8 mmol) to the mixture.[4]

e Heat the reaction mixture and stir at 50 °C for 24 hours.[4]

» Monitor the reaction's completion using Thin Layer Chromatography (TLC).[4]

o Once complete, quench the reaction by adding water (20 mL) and ethyl acetate (100 mL).[4]
o Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 50 mL).[4]

» Purify the crude product by silica gel column chromatography using a mixture of petroleum
ether and ethyl acetate (7:3 v/v) as the eluent to yield the final product.[4]

Rationale of Reagents:
o Sodium borohydride (NaBHa): A reducing agent used to reduce the acrylate.
o Cobalt(ll) chloride (CoClz:6H20): Acts as a catalyst in the reduction process.

 Diisopropylamine: A base used in the reaction.
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Caption: Workflow for the synthesis of 2-(2-nitrophenyl)ethanol.
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Applications in Research and Drug Development

2-Nitrophenethyl alcohol is a valuable building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[1]

o Intermediate for Indole Synthesis: It is utilized in the synthesis of indoles, a common scaffold
in many biologically active compounds.[4]

e Pharmaceutical Development: The compound serves as an intermediate in the creation of
various pharmaceuticals.[1][8] For instance, its derivatives are explored in the development
of anti-inflammatory and analgesic drugs.[8]

e Organic Synthesis: Its functional groups—the hydroxyl and nitro groups—allow for a wide
range of chemical transformations, making it a versatile precursor for more complex
molecules.[1][8]

Applications

Indole Synthesis

Precursor | __—P

2-Nitrophenethyl Building Block
Alcohol Starting Material

» Pharmaceutical Intermediates

Complex Molecule Synthesis

Click to download full resolution via product page
Caption: Role of 2-Nitrophenethyl alcohol as a synthetic intermediate.

Safety and Handling

Proper handling of 2-Nitrophenethyl alcohol is essential in a laboratory setting. It is classified
with specific hazards that require appropriate safety measures.
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GHS Hazard Classification:

e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
Handling and Storage:

e Handling: Use in a well-ventilated area or a chemical fume hood.[1] Avoid direct physical
contact and wear appropriate personal protective equipment (PPE), including gloves and
safety glasses.[1][2] Do not eat, drink, or smoke when using this product.[9]

» Storage: Store in a cool, dry, and dark location in a tightly sealed container.[1] Keep away
from incompatible materials and ignition sources.[1] It is classified as a combustible liquid.[6]

First Aid Measures:

 |If Swallowed: Do not induce vomiting. If the person is conscious, give one or two glasses of
water to dilute the chemical and seek immediate medical attention.[1]

« Skin Contact: Wash with plenty of water. If irritation persists, seek medical advice.[9]

o Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

Spectral Data

Spectral analysis is critical for the identification and characterization of 2-Nitrophenethyl
alcohol.

» 'H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals that
confirm the molecular structure. A spectrum is available in databases for reference.[10]

« Infrared (IR) Spectroscopy: The IR spectrum would show characteristic peaks for the
hydroxyl (-OH), nitro (-NO2), and aromatic C-H bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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